Cas no 2679926-98-6 ((2S)-2-acetamido-3-(4-methylnaphthalen-1-yl)propanoic acid)

• Product Name: (2S)-2-acetamido-3-(4-methylnaphthalen-1-yl)propanoic acid
• CAS No: 2679926-98-6
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 5631069
• PubChem ID: 165915285
• Update Time: 2025-06-10

(2S)-2-acetamido-3-(4-methylnaphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679926-98-6
• EN300-28283533
• (2S)-2-acetamido-3-(4-methylnaphthalen-1-yl)propanoic acid

• Inchi： 1S/C16H17NO3/c1-10-7-8-12(14-6-4-3-5-13(10)14)9-15(16(19)20)17-11(2)18/h3-8,15H,9H2,1-2H3,(H,17,18)(H,19,20)/t15-/m0/s1
• InChI Key： GEDULUHBOVMOFI-HNNXBMFYSA-N
• SMILES： OC([C@H](CC1C=CC(C)=C2C=CC=CC=12)NC(C)=O)=O

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Additional information on (2S)-2-acetamido-3-(4-methylnaphthalen-1-yl)propanoic acid

Introduction to (2S)-2-acetamido-3-(4-methylnaphthalen-1-yl)propanoic Acid (CAS No. 2679926-98-6)

(2S-2-acetamido-3-(4-methylnaphthalen-1-yl)propanoic acid) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. With a CAS number of 2679926-98-6, this compound represents a fascinating intersection of organic chemistry and bioactive molecule design. Its unique structural features, characterized by an acetamido group and a methylnaphthalenyl moiety, make it a promising candidate for various applications in medicinal chemistry and drug development.

The compound's stereochemistry, specifically the (2S) configuration, is a critical aspect that influences its biological activity. The presence of the acetamido group not only contributes to its solubility and stability but also opens up possibilities for further derivatization and functionalization. These attributes have positioned it as a subject of interest for researchers exploring novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways with high specificity. The structural framework of (2S-2-acetamido-3-(4-methylnaphthalen-1-yl)propanoic acid) aligns well with this trend, as it combines aromaticity with polar functional groups, which are often essential for binding to biological targets. This combination has led to its investigation in several preclinical studies aimed at identifying potential pharmacological activities.

One of the most compelling aspects of this compound is its potential role in modulating enzymes and receptors involved in inflammatory and immunological processes. The methylnaphthalenyl group, in particular, has been shown to exhibit interactions with certain proteins and enzymes, suggesting that it could serve as a scaffold for developing anti-inflammatory agents. Furthermore, the acetamido group can enhance metabolic stability while maintaining bioactivity, which is a crucial factor in drug design.

Recent studies have begun to explore the pharmacokinetic properties of (2S-2-acetamido-3-(4-methylnaphthalen-1-yl)propanoic acid). These investigations have highlighted its favorable solubility profile and moderate oral bioavailability, which are key factors for determining its suitability as an active pharmaceutical ingredient (API). Additionally, preliminary toxicity studies have shown that the compound exhibits low acute toxicity at tested doses, indicating its potential for safe therapeutic use.

The synthesis of (2S-2-acetamido-3-(4-methylnaphthalen-1-yl)propanoic acid) represents another area of active research. Chemists have developed multi-step synthetic routes that leverage asymmetric catalysis to achieve high enantioselectivity. These methods not only improve the yield and purity of the compound but also make it more accessible for large-scale production. The development of efficient synthetic strategies is essential for advancing preclinical and clinical studies.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals, where its unique structural properties could contribute to the development of novel pesticides or biochemical catalysts. This versatility underscores the importance of investing in fundamental research to uncover new uses for existing chemical entities.

In conclusion, (2S-2-acetamido-3-(4-methylnaphthalen-1-yl)propanoic acid) (CAS No. 2679926-98-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its structural features, combined with promising preclinical data, make it a valuable asset in the ongoing quest to develop innovative therapeutic solutions. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in shaping the future of chemical biology and drug discovery.